Cas no 90098-05-8 (Rebamipide 3-Chloro Impurity (>80%))

Rebamipide 3-Chloro Impurity (>80%) structure

90098-05-8 structure

Product Name:Rebamipide 3-Chloro Impurity (>80%)

CAS No:90098-05-8

MF:C₁₉H₁₅ClN₂O₄

MW:370.786403894424

MDL:MFCD30748222

CID:1079826

PubChem ID:13342114

Update Time:2024-10-26

Rebamipide 3-Chloro Impurity (>80%) Chemical and Physical Properties

Names and Identifiers

- Rebamipide 3-Chloro Impurity
- α-[(3-Chlorobenzoyl)amino]-1,2-dihydro-2-oxo-4-quinolinepropanoic acid
- α-[(3-Chlorobenzoyl)amino]-1,2-dihydro-2-oxo-4-quinolinepropanoic acid (ACI)
- CS-15279
- 2-(3-chlorobenzamido)-3-(2-hydroxyquinolin-4-yl)propanoic acid
- 2-(3-Chlorobenzamido)-3-(2-oxo-1,2-dihydroquinolin-4-yl)propanoic acid
- 2-[(3-chlorobenzoyl)amino]-3-(2-oxo-1H-quinolin-4-yl)propanoic acid
- 4-?Quinolinepropanoic acid, a-?[(3-?chlorobenzoyl)?amino]?-?1,?2-?dihydro-?2-?oxo-; a-[(3-Chlorobenzoyl)amino]-1,2-dihydro-2-oxo-4-quinolinepropanoic acid; 2-[(3-chlorobenzoyl)amino]-3-(2-oxo-1H-quinolin-4-yl)propanoic acid
- CS-B1648
- 90098-05-8
- alpha-[(3-Chlorobenzoyl)amino]-1,2-dihydro-2-oxo-4-quinolinepropanoic acid
- Rebamipide3-ChloroImpurity
- AKOS037650762
- SCHEMBL9292906
- C13243
- -[(3-Chlorobenzoyl)amino]-1,2-dihydro-2-oxo-4-quinolinepropanoic acid
- 2-[(3-chlorophenyl)formamido]-3-(2-oxo-1H-quinolin-4-yl)propanoic acid
- Rebamipide 3-Chloro Impurity (>80%)
- MDL： MFCD30748222
- Inchi： 1S/C19H15ClN2O4/c20-13-5-3-4-11(8-13)18(24)22-16(19(25)26)9-12-10-17(23)21-15-7-2-1-6-14(12)15/h1-8,10,16H,9H2,(H,21,23)(H,22,24)(H,25,26)
- InChI Key： BDWGQNMAAZVUQH-UHFFFAOYSA-N
- SMILES： O=C1NC2C(=CC=CC=2)C(CC(C(O)=O)NC(C2C=C(Cl)C=CC=2)=O)=C1

Computed Properties

Exact Mass: 370.0720347g/mol
Monoisotopic Mass: 370.0720347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 606
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 95.5
XLogP3: 2.4

Experimental Properties

Density: 1.394±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 265-267 °C (decomposition)
Solubility: Almost insoluble (0.012 g/l) (25 º C),

Rebamipide 3-Chloro Impurity (>80%) Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

Rebamipide 3-Chloro Impurity (>80%) Pricemore >>

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Rebamipide 3-Chloro Impurity (>80%) Production Method

Production Method 1

618-46-2

4876-14-6

90098-05-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Ethanol , Acetone

Reference

: Studies on 2(1H)-quinolinone derivatives as gastric antiulcer active agents. 2-(4-Chlorobenzoylamino)-3-[2(1H)-quinolinon-4-yl]propionic acid and related compounds

Uchida, Minoru; Tabusa, Fujio; Komatsu, Makoto; Morita, Seiji; Kanbe, Toshimi; et al, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3775-86

Production Method 2

618-46-2

132210-25-4

90098-05-8

90098-38-7

90098-04-7

1126-46-1

74-11-3

90098-06-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 30 °C → 10 °C
1.2 Solvents: Acetone ; 0 - 10 °C; 30 min, 0 - 10 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, pH 1 - 3, 20 - 30 °C
1.4 Solvents: Dimethyl sulfoxide , Water

Reference

: Magic bullet! Rebamipide, a superior anti-ulcer and ophthalmic drug and its large-scale synthesis in a single organic solvent via process intensification using Krapcho decarboxylation

Babu, Prashanth Kumar; Bodireddy, Mohan Reddy; Puttaraju, Reshma Choudlu; Vagare, Dnyaneshwar; Nimmakayala, Raghu; et al, Organic Process Research & Development, 2018, 22(7), 773-779